![molecular formula C10H9N B6260871 3-phenylbut-2-enenitrile CAS No. 14799-79-2](/img/no-structure.png)
3-phenylbut-2-enenitrile
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Description
3-Phenylbut-2-enenitrile is a chemical compound with the CAS Number: 14368-40-2 . It has a molecular weight of 143.19 and its IUPAC name is (2E)-3-phenyl-2-butenenitrile . It is usually in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9N/c1-9(7-8-11)10-5-3-2-4-6-10/h2-7H,1H3/b9-7+ . This code provides a specific identifier for the molecular structure of the compound.Chemical Reactions Analysis
One known reaction involving this compound is a cycloaddition domino reaction with 2-benzoyl-3-phenylbut-2-enenitrile and cinnamaldehyde . This reaction results in double functionalization of the molecule at the nitrogen atom and the methyl group .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 143.19 . It is typically stored at 4 degrees Celsius .Safety and Hazards
The compound has several hazard statements associated with it, including H302, H312, H315, H319, H332, and H335 . These indicate that it can cause skin irritation, may cause an allergic skin reaction, and can be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and wearing protective gloves .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-phenylbut-2-enenitrile involves the reaction of benzaldehyde with ethyl acetoacetate to form chalcone, which is then reacted with malononitrile to form the desired product.", "Starting Materials": [ "Benzaldehyde", "Ethyl acetoacetate", "Malononitrile" ], "Reaction": [ "Step 1: Benzaldehyde is reacted with ethyl acetoacetate in the presence of a base catalyst such as sodium ethoxide to form chalcone.", "Step 2: Chalcone is then reacted with malononitrile in the presence of a base catalyst such as potassium carbonate to form 3-phenylbut-2-enenitrile.", "Step 3: The product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
14799-79-2 |
Molecular Formula |
C10H9N |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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